Cas no 6882-99-1 (Sempervirine)

• Product Name: Sempervirine
• CAS No: 6882-99-1
• MF: C₁₉H₁₇N₂
• MW: 273.351684331894
• CID: 514228
• PubChem ID: 165550
• Update Time: 2025-04-19

Sempervirine Chemical and Physical Properties

Names and Identifiers

• Sempervirine
• 16,17,18,19-tetrahydro-3H-yohimban-13-ium
• 2,3,4,13-Tetrahydro-1H-benz(g)indolo(2,3)quinolizin-6-ium
• 2,3,4,13-tetrahydro-1h-benz[g]indolo[2,3-a]quinolizin-6-ium
• 3,4,5,6,14,15,20,21-octadehydroyohimban-4-ium
• AC1L4WUC
• AC1Q1IWU
• AG-K-01046
• AR-1D1915
• CTK5C8503
• SureCN7594268
• UQVUEULZDJRMJR-UHFFFAOYSA-N
• SCHEMBL7594268
• UX0WA3X59B
• Sempervirine cation
• CHEMBL2219680
• 6882-99-1
• Q27291313
• B2703-041434
• SEMPERVIRINE ION
• YOHIMBANIUM, 3,4,5,6,14,15,20,21-OCTADEHYDRO-
• 1,2,3,4-TETRAHYDRO-13H-BENZ(G)INDOLO(2,3-A)QUINOLIZINIUM
• DTXSID10902228
• NoName_1452
• 1H-BENZ(G)INDOLO(2,3-A)QUINOLIZIN-6-IUM, 2,3,4,13-TETRAHYDRO-
• AKOS032948490
• UNII-UX0WA3X59B
• 1ST161131
• 1H-Benz(g)indolo(2,3)quinolizin-6-ium, 2,3,4,13-tetrahydro-
• SEMPERVIRINE ION [MI]
• [ "" ]

• Inchi： 1S/C19H16N2/c1-2-6-14-12-21-10-9-16-15-7-3-4-8-17(15)20-19(16)18(21)11-13(14)5-1/h3-4,7-12H,1-2,5-6H2/p+1
• InChI Key： UQVUEULZDJRMJR-UHFFFAOYSA-O
• SMILES： [N+]12=CC=C3C4C=CC=CC=4NC3=C1C=C1CCCCC1=C2

Computed Properties

• Exact Mass: 273.139173551 g/mol
• Monoisotopic Mass: 273.139173551 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 273.4
• XLogP3: 5.7
• Topological Polar Surface Area: 19.9Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.28g/cm3
• Melting Point: 271ºC
• Boiling Point: 591.6ºC at 760 mmHg
• Flash Point: 311.6ºC
• Refractive Index: 1.73
• LogP: 3.56770

Sempervirine Security Information

• Risk Phrases：23/24/25
• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Beta carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Beta carbolines